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Compound of Interest

Compound Name: DL-Methioninol

Cat. No.: B1345532 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling DL-Methioninol, including operational and disposal plans. By offering clear,

procedural, and step-by-step guidance, this document aims to be the preferred source for

laboratory safety and chemical handling information, fostering a deep trust that extends beyond

the product itself.

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for DL-Methioninol (CAS

16720-80-2) was not readily available. The following recommendations are based on the safety

data for the closely related compound, DL-Methionine. It is crucial to handle DL-Methioninol
with a high degree of caution, assuming its hazards are at least equivalent to, and potentially

greater than, those of DL-Methionine. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling DL-Methioninol, a comprehensive approach to safety involves a combination

of engineering controls and personal protective equipment to minimize exposure.
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Control Type Recommendation

Engineering Controls

Ventilation

Work in a well-ventilated area. The use of a

fume hood or local exhaust ventilation is

strongly recommended, especially when

handling the powder form to minimize dust

generation.[1][2][3]

Eyewash Station
Facilities should be equipped with an eyewash

station in close proximity to the handling area.[3]

Safety Shower A safety shower should be readily accessible.[3]

Personal Protective Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][5] Gloves should be

inspected prior to use and disposed of in

accordance with good laboratory practices.[2][6]

Respiratory Protection

If workplace conditions warrant respirator use, a

respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed.[3] A particulate filter device

(EN 143) may be necessary if dust is generated.

[7]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational protocol is essential for minimizing risks and ensuring a safe

laboratory environment.

Pre-Handling Checklist:

Ventilation: Confirm that the fume hood or local exhaust ventilation is operational.[5]

PPE Availability: Ensure all necessary PPE is readily available and in good condition.[5]

Emergency Equipment: Locate the nearest eyewash station and safety shower, ensuring

they are accessible and operational.[5]

Spill Kit: Have a spill kit appropriate for handling solid chemical spills readily available.[5]

Weighing and Transfer:

Conduct all weighing and transfer operations within a designated area, preferably inside a

fume hood or on a bench with local exhaust ventilation to minimize dust generation.[5]

Avoid creating dust clouds.[3]

Solution Preparation:

If preparing a solution, add the solid DL-Methioninol to the solvent slowly to prevent

splashing.[5]

Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling is complete, even if gloves

were worn.[3][5]

Clean the work area and any equipment used with an appropriate solvent.[5]

Decontaminate or dispose of used PPE according to institutional guidelines.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[3]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Solid Waste: Dispose of solid DL-Methioninol and any contaminated materials (e.g.,

weighing paper, gloves) in a designated and clearly labeled hazardous waste container.

Contaminated Packaging: Dispose of as unused product.[2]

General Guidance: All disposal practices must be in accordance with federal, state, and local

regulations. Consult with your institution's environmental health and safety department for

specific guidance on chemical waste disposal.

Chemical Spill Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of DL-
Methioninol.
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Immediate Response
Containment & Cleanup Post-Cleanup

Evacuate Immediate Area Alert Colleagues & Supervisor Assess Spill Severity
Don Appropriate PPEMinor Spill

Evacuate Lab & Call EHSMajor Spill

Contain the Spill Clean Up Spill Decontaminate Area & Equipment Dispose of Waste Properly Report the Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow for DL-Methioninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lobachemie.com [lobachemie.com]

2. westliberty.edu [westliberty.edu]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. fishersci.com [fishersci.com]

5. dl-Methionine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Navigating the Safe Handling of DL-Methioninol: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345532#personal-protective-equipment-for-
handling-dl-methioninol]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1345532?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345532?utm_src=pdf-body
https://www.benchchem.com/product/b1345532?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-DLMETHIONINE-CASNO-59-51-04606-EN.aspx
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1145730&productDescription=DL-METHIONINE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.cdhfinechemical.com/images/product/msds/37_1838095424_DL-METHIONINECASNO59-51-8MSDS.pdf
https://www.carlroth.com/medias/SDB-8602-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU2NzJ8YXBwbGljYXRpb24vcGRmfGFEQmhMMmhqWWk4NU1UYzRPVEkwTWpJd05EUTJMMU5FUWw4NE5qQXlYMDFVWDBWT0xuQmtaZ3wwZjQxNzIyMDUyNzNjZjAxODViOTM4NDVjYTc1M2YzNWM4ZGE5ZjNiYjlmYjg4NjlhNzU0ZWU4MTlhNGU3NWVl
https://www.benchchem.com/product/b1345532#personal-protective-equipment-for-handling-dl-methioninol
https://www.benchchem.com/product/b1345532#personal-protective-equipment-for-handling-dl-methioninol
https://www.benchchem.com/product/b1345532#personal-protective-equipment-for-handling-dl-methioninol
https://www.benchchem.com/product/b1345532#personal-protective-equipment-for-handling-dl-methioninol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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